7-methyl-2-[3-(propan-2-yloxy)phenyl]-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one

• IUPAC Name: 7-methyl-2-(3-propan-2-yloxyphenyl)-3,5-dihydrochromeno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H20N2O3/c1-12(2)25-16-6-4-5-14(10-16)19-22-20(24)17-11-15-9-13(3)7-8-18(15)26-21(17)23-19/h4-10,12H,11H2,1-3H3,(H,22,23,24)
• InChI Key: UWLFURMUXCUVJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C2)C(=O)NC(=N3)C4=CC(=CC=C4)OC(C)C
• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol

Description

Chromeno[2,3-d]pyrimidin-4-ones are a class of organic compounds that are part of the larger family of chromenes. They are often studied for their potential biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves condensation reactions and cyclization. For example, the synthesis of pyrido[2,3-d]pyrimidin-5-one involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, followed by cyclization.

Molecular Structure Analysis

The molecular structure of these compounds can be quite complex, with multiple rings and functional groups. The exact structure would depend on the specific substituents and their positions on the chromeno[2,3-d]pyrimidin-4-one core.

Chemical Reactions Analysis

These compounds can undergo a variety of chemical reactions, depending on the specific substituents and reaction conditions. For example, they might participate in oxidation-reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds would depend on their specific structure. Factors such as polarity, molecular weight, and the presence of functional groups can all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of these compounds would depend on their specific biological activity. Some similar compounds have been found to inhibit certain enzymes, suggesting a possible mechanism of action.

Safety and Hazards

The safety and hazards associated with these compounds would depend on their specific structure and biological activity. As with any chemical, appropriate safety precautions should be taken when handling them.

Future Directions

Research into chromeno[2,3-d]pyrimidin-4-ones and related compounds is ongoing, and future directions could include the synthesis of new derivatives, investigation of their biological activities, and development of potential applications.